Cas no 2228351-59-3 (methyl2-methyl-1-(2-methylpyridin-4-yl)propan-2-ylamine)

• Product Name: methyl2-methyl-1-(2-methylpyridin-4-yl)propan-2-ylamine
• CAS No: 2228351-59-3
• MF: C₁₁H₁₈N₂
• MW: 178.274022579193
• CID: 5943389
• PubChem ID: 165706885
• Update Time: 2025-05-22

methyl2-methyl-1-(2-methylpyridin-4-yl)propan-2-ylamine Chemical and Physical Properties

Names and Identifiers

• methyl2-methyl-1-(2-methylpyridin-4-yl)propan-2-ylamine
• 2228351-59-3
• methyl[2-methyl-1-(2-methylpyridin-4-yl)propan-2-yl]amine
• EN300-1735386

• Inchi： 1S/C11H18N2/c1-9-7-10(5-6-13-9)8-11(2,3)12-4/h5-7,12H,8H2,1-4H3
• InChI Key： UQBMJKGWIUKUDO-UHFFFAOYSA-N
• SMILES： N(C)C(C)(C)CC1C=CN=C(C)C=1

Computed Properties

• Exact Mass: 178.146998583g/mol
• Monoisotopic Mass: 178.146998583g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 24.9Ų

Additional information on methyl2-methyl-1-(2-methylpyridin-4-yl)propan-2-ylamine

Chemical Compound CAS No. 2228351-59-3: Methyl 2-Methyl-1-(2-Methylpyridin-4-yl)Propan-2-ylamine

The compound with CAS number 2228351-59-3, commonly referred to as methyl 2-methyl-1-(2-methylpyridin-4-yl)propan-2-ylamine, is a highly specialized organic compound with significant applications in the field of chemical synthesis and materials science. This compound has garnered attention in recent years due to its unique structural properties and potential for use in advanced chemical systems. Recent studies have highlighted its role in the development of novel materials, particularly in the context of drug delivery systems and catalytic processes.

The structure of methyl 2-methyl-1-(2-methylpyridin-4-yl)propan-2-yliamine consists of a pyridine ring substituted with a methyl group at the 4-position, which is further connected to a branched alkyl chain containing an amine functional group. This arrangement provides the compound with unique electronic properties, making it suitable for applications in both organic synthesis and material science. The presence of the pyridine ring contributes to the compound's aromatic stability, while the amine group offers versatility in terms of reactivity and functionalization.

Recent research has focused on the synthesis and characterization of this compound, particularly its role as an intermediate in the production of more complex molecules. Studies have demonstrated that this compound can serve as a building block for constructing larger molecular frameworks, which are essential in drug design and development. For instance, its ability to form stable complexes with metal ions has been explored for potential use in catalytic systems, where it can act as a ligand to enhance catalytic activity.

In addition to its role in synthesis, this compound has shown promise in the field of materials science. Its structural properties make it an ideal candidate for use in polymer chemistry, where it can be incorporated into polymeric materials to improve their mechanical and thermal properties. Recent advancements have also highlighted its potential as a precursor for the development of novel carbon-based materials, such as graphene derivatives, due to its ability to facilitate controlled carbon deposition during chemical vapor deposition (CVD) processes.

The application of methyl 2-methyl-1-(methylpyridin-4-yl)propan-yliamine extends beyond traditional chemical synthesis. It has been investigated for its potential use in electronic devices, particularly as a component in organic light-emitting diodes (OLEDs). Its electronic properties make it suitable for enhancing the efficiency and stability of OLEDs, which are critical for applications in display technology.

Furthermore, this compound has been studied for its environmental impact and biodegradability. Recent studies have shown that under certain conditions, it can undergo biodegradation without releasing harmful byproducts, making it a more sustainable option for industrial applications. This aspect is particularly important given the increasing emphasis on green chemistry and environmentally friendly practices across various industries.

In conclusion, CAS No. 2228351-59-3, or methyl 1-(methylpyridin-4-yli)propan-yliamine, represents a versatile and promising compound with diverse applications across multiple fields. Its unique structural features and functional groups make it an invaluable tool in modern chemical research and development. As ongoing research continues to uncover new potentials for this compound, it is expected to play an increasingly significant role in advancing both scientific understanding and technological innovation.